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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards and

necessary safety precautions associated with N-Ethylbenzylamine. The information is

intended to support safe handling, storage, and use of this compound in research and

development settings. All quantitative data has been summarized in structured tables for clarity

and comparative analysis. Detailed experimental methodologies for key safety assessments

are also provided, alongside logical diagrams to illustrate critical safety workflows.

Chemical and Physical Properties
N-Ethylbenzylamine is a colorless to pale yellow liquid with a characteristic amine-like odor.[1]

It is an organic compound that is generally miscible with common organic solvents and

demonstrates mild basic properties.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b194571?utm_src=pdf-interest
https://www.benchchem.com/product/b194571?utm_src=pdf-body
https://www.benchchem.com/product/b194571?utm_src=pdf-body
https://www.slideshare.net/slideshow/oecd-test-guideline-420-acute-oral-toxicity-fixed-dose/86219236
https://www.slideshare.net/slideshow/oecd-test-guideline-420-acute-oral-toxicity-fixed-dose/86219236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 14321-27-8 [2][3]

Molecular Formula C9H13N [2][4]

Molecular Weight 135.21 g/mol [4][5]

Density 0.909 g/mL at 25 °C [3][5]

Boiling Point 191-194 °C [3][5]

Flash Point 66.7 °C (152.1 °F) - closed cup [2][5]

Vapor Pressure 0.5 ± 0.4 mmHg at 25°C [2]

Water Solubility Slightly soluble [3]

logP (Octanol-Water Partition

Coefficient)
1.82 [6]

Refractive Index n20/D 1.511 [3][5]

Hazard Identification and Classification
N-Ethylbenzylamine is classified as a corrosive and combustible liquid, posing significant

health and safety risks if not handled properly.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Combustible Liquid 4 H227: Combustible liquid

Source:[1][4][5][7]
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Signal Word: Danger[4][5]

Hazard Pictograms:

GHS05: Corrosion[5][8]

Toxicological Information
N-Ethylbenzylamine is considered to be a moderately toxic compound.[1] The primary routes

of exposure are inhalation, ingestion, and skin or eye contact.

Acute Toxicity: While specific acute toxicity data for N-Ethylbenzylamine is not readily

available, it is known to be harmful to aquatic organisms.[6] Ingestion can cause severe

swelling and damage to delicate tissues, with a danger of perforation.[6] Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[6]

Health Effects:

Exposure Route Effect

Inhalation
May cause severe irritation of the respiratory

tract with possible burns.[9]

Skin Contact

Causes severe skin burns.[1][6] Amines, as a

class, can cause skin irritation and sensitization.

[9]

Eye Contact Causes serious eye damage and burns.[1][6]

Ingestion

Harmful if swallowed. Causes gastrointestinal

tract burns.[9] Use of gastric lavage or emesis is

contraindicated.[6]

Chronic Exposure: Chronic exposure may lead to effects similar to those of acute exposure.[9]

There is currently no conclusive evidence linking N-Ethylbenzylamine to carcinogenic,

mutagenic, or reproductive effects.[1][6]

Fire and Explosion Hazards
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N-Ethylbenzylamine is a combustible liquid.[6][7] Containers may explode when heated.[6]

Flammability Data Value

Flash Point 66.7 °C (152.1 °F) - closed cup[2][5]

Storage Class Code
8A - Combustible corrosive hazardous

materials[5][8]

Suitable Extinguishing Media: In case of a fire, use carbon dioxide (CO2), dry chemical, or

foam for extinction.[6] A water spray can be used to cool fire-exposed containers.[9]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide

(CO2).[6]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with N-
Ethylbenzylamine.

Handling:

Do not breathe mist, vapors, or spray.[6]

Avoid contact with eyes, skin, and clothing.[6][9]

Use only under a chemical fume hood.[6]

Wear appropriate personal protective equipment (PPE).[1][6]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Ground and bond containers when transferring material.[9]

Wash hands and any exposed skin thoroughly after handling.[6]

Storage:
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Store in a corrosives area.[6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Keep away from heat, sparks, and flame.[6]

Store locked up.[6]

Incompatible Materials:

Acids[6]

Strong oxidizing agents[6][9]

Acid anhydrides[6]

Acid chlorides[6]

Carbon dioxide (CO2)[6]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are essential to protect personnel from

exposure.

Engineering Controls:

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[6][9]

Use adequate ventilation to keep airborne concentrations low, preferably a chemical fume

hood.[6][9]

Personal Protective Equipment (PPE):
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PPE Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[6][10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,

neoprene) and clothing to prevent skin

exposure.[6][9][10] A lab coat is mandatory.[10]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[6][9]

First-Aid and Emergency Procedures
Immediate medical attention is required in case of exposure.[6]
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Exposure Scenario First-Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Immediately

call a POISON CENTER or doctor/physician.[6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Immediately call a POISON CENTER

or doctor/physician. Wash contaminated clothing

before reuse.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or

doctor/physician.[6]

Ingestion

Rinse mouth. DO NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[6]

Spill Response: In the event of a spill, ensure adequate ventilation and remove all sources of

ignition.[6] Evacuate personnel to a safe area.[11] Wear appropriate PPE.[11] Absorb the spill

with inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for

disposal.[6][9] Do not flush into surface water or a sanitary sewer system.[6]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[6] Disposal must be in accordance with local, regional, and national

hazardous waste regulations.[6]

Experimental Protocols
The following are summaries of standardized experimental protocols for determining key

hazardous properties of chemicals like N-Ethylbenzylamine.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to assess the acute oral toxicity of a substance without using death as

the primary endpoint.[5][6]

Principle: Groups of animals of a single sex (usually female rats) are dosed in a stepwise

procedure using fixed doses of 5, 50, 300, and 2000 mg/kg (or 5000 mg/kg in exceptional

cases).[3][6] The initial dose is selected based on a sighting study to be a dose expected to

produce signs of toxicity without mortality.[3][6] Subsequent dosing at higher or lower fixed

doses depends on the observed effects.[3][6]

Methodology:

Sighting Study: A single animal is dosed at a starting dose (typically 300 mg/kg if no prior

information is available) to determine the appropriate starting dose for the main study.[5][6]

Main Study: A group of five animals is dosed with the selected starting dose.[5]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[5]

Dose Adjustment: Depending on the outcome (no effect, toxic signs, or mortality), further

groups of animals may be dosed at higher or lower fixed doses until the dose causing

evident toxicity or no more than one death is identified.[5][6]

Classification: The substance is then classified for acute toxicity based on the Globally

Harmonised System (GHS).[3]

Flash Point Determination by Pensky-Martens Closed
Cup Tester (ASTM D93)
This standard test method is used to determine the flash point of petroleum products and other

liquids.[4][12]

Principle: A brass test cup is filled with the test specimen and heated at a specified rate while

being stirred.[4][13] An ignition source is periodically directed into the cup until a flash is
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observed.[4] The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the specimen to ignite.[12]

Methodology (Procedure A for distillate fuels and homogeneous liquids):

Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used.[12]

Sample Preparation: The test cup is filled with the sample to the specified mark.

Heating and Stirring: The sample is heated at a rate of 5 to 6°C/min while being stirred at 90

to 120 rpm.[7]

Ignition Source Application: For an expected flash point of 110°C or below, the ignition

source is applied when the temperature is 23 ± 5°C below the expected flash point, and then

at every 1°C interval. For an expected flash point above 110°C, it is applied at every 2°C

interval.[7]

Flash Point Determination: The temperature at which a distinct flash is observed is recorded

as the flash point.

Barometric Pressure Correction: The observed flash point is corrected to the standard

atmospheric pressure of 101.3 kPa.

Visualized Workflows
The following diagrams illustrate key safety-related workflows for handling N-
Ethylbenzylamine.
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Review Safety Data Sheet (SDS) Identify Chemical Hazards
(Corrosive, Combustible, Toxic)
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(Inhalation, Skin/Eye Contact, Ingestion) Evaluate Risks of Handling Procedures Implement Control Measures

(Fume Hood, PPE) Develop Standard Operating Procedures (SOPs)
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Caption: Hazard Identification and Risk Assessment Workflow.
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Caption: N-Ethylbenzylamine Spill Response Procedure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.slideshare.net/slideshow/oecd-test-guideline-420-acute-oral-toxicity-fixed-dose/86219236
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/7508-420-acute-oral-toxicity-test-fixed-dose-procedure-oecd-420-2001-guidance
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://ayalytical.com/methods/astm-d93/
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.scribd.com/document/709750840/d93-20-Standard-Test-Methods-for-Flash-Point-by-Pensky-Martens-Closed-Cup-Tester
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_1100.pdf
https://standards.iteh.ai/catalog/standards/astm/1b384c17-a98a-4032-8b97-d0bdea32344e/astm-d93-20
https://www.eurolab.net/en/testler/malzeme-testleri/astm-d93-20-pensky-martens-kapali-kap-test-cihazi-ile-parlama-noktasi-icin-standart-test-yontemleri/
https://nazhco.com/wp-content/uploads/2021/05/ASTM-D93__13.pdf
https://www.benchchem.com/product/b194571#hazards-and-safety-precautions-for-n-ethylbenzylamine
https://www.benchchem.com/product/b194571#hazards-and-safety-precautions-for-n-ethylbenzylamine
https://www.benchchem.com/product/b194571#hazards-and-safety-precautions-for-n-ethylbenzylamine
https://www.benchchem.com/product/b194571#hazards-and-safety-precautions-for-n-ethylbenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

